2-(4-chloro-2-methylphenoxy)-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]acetamide

• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]acetamide
• InChI: InChI=1S/C22H16Cl2N2O3/c1-13-10-14(23)6-8-19(13)28-12-21(27)25-15-7-9-20-18(11-15)26-22(29-20)16-4-2-3-5-17(16)24/h2-11H,12H2,1H3,(H,25,27)
• InChI Key: XCZQKMJPJREFHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC=CC=C4Cl
• Molecular Formula: C22H16Cl2N2O3
• Molecular Weight: 427.3 g/mol

Description

2-(4-chloro-2-methylphenoxy)-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]acetamide, also known as BCI-121, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a range of fields. In

Mechanism of Action

The mechanism of action of 2-(4-chloro-2-methylphenoxy)-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]acetamide involves its ability to modulate the activity of specific signaling pathways in cells. Specifically, 2-(4-chloro-2-methylphenoxy)-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]acetamide has been found to inhibit the activity of the protein kinase CK2, which is involved in a variety of cellular processes, including cell proliferation and survival. By inhibiting CK2 activity, 2-(4-chloro-2-methylphenoxy)-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]acetamide can prevent the growth and survival of cancer cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(4-chloro-2-methylphenoxy)-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]acetamide are varied and complex. Studies have shown that 2-(4-chloro-2-methylphenoxy)-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]acetamide can modulate the activity of a variety of signaling pathways, including those involved in cell proliferation, survival, and apoptosis. In addition, 2-(4-chloro-2-methylphenoxy)-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]acetamide has been found to have effects on neurotransmitter receptors in the central nervous system, suggesting that it may have potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-chloro-2-methylphenoxy)-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]acetamide in lab experiments is its specificity for CK2. Because 2-(4-chloro-2-methylphenoxy)-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]acetamide targets a specific signaling pathway, it can be used to study the role of CK2 in a variety of cellular processes. However, one limitation of using 2-(4-chloro-2-methylphenoxy)-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]acetamide is its potential toxicity. Studies have shown that high concentrations of 2-(4-chloro-2-methylphenoxy)-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]acetamide can be toxic to cells, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-(4-chloro-2-methylphenoxy)-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]acetamide. One area of interest is the development of new derivatives of 2-(4-chloro-2-methylphenoxy)-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]acetamide that may have improved potency and specificity. In addition, further studies are needed to fully understand the mechanism of action of 2-(4-chloro-2-methylphenoxy)-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]acetamide and its potential applications in the treatment of cancer and neurological disorders. Finally, studies are needed to determine the safety and toxicity of 2-(4-chloro-2-methylphenoxy)-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]acetamide in humans, which will be necessary for its eventual development as a therapeutic agent.

Synthesis Methods

The synthesis method for 2-(4-chloro-2-methylphenoxy)-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]acetamide involves several steps. First, 2-(4-chloro-2-methylphenoxy)acetamide is reacted with 2-chlorobenzoyl chloride in the presence of a base to form the intermediate 2-(4-chloro-2-methylphenoxy)-N-(2-chlorobenzoyl)acetamide. This intermediate is then reacted with 2-aminobenzoic acid in the presence of a base to form the final product, 2-(4-chloro-2-methylphenoxy)-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]acetamide.

Scientific Research Applications

2-(4-chloro-2-methylphenoxy)-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]acetamide has been found to have a variety of scientific research applications. One of the most promising areas of research involves the use of 2-(4-chloro-2-methylphenoxy)-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]acetamide as a potential treatment for cancer. Studies have shown that 2-(4-chloro-2-methylphenoxy)-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]acetamide can inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.
In addition to its potential use in cancer research, 2-(4-chloro-2-methylphenoxy)-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]acetamide has also been studied for its effects on the central nervous system. Studies have shown that 2-(4-chloro-2-methylphenoxy)-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]acetamide can modulate the activity of certain neurotransmitter receptors, making it a potential tool for studying the mechanisms underlying various neurological disorders.